Cas no 2089277-78-9 (2-[(Oxan-4-yl)amino]acetamide hydrochloride)

• Product Name: 2-[(Oxan-4-yl)amino]acetamide hydrochloride
• CAS No: 2089277-78-9
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 4636633
• Update Time: 2025-07-18

2-[(Oxan-4-yl)amino]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(Oxan-4-yl)amino]acetamide hydrochloride
• 2-(oxan-4-ylamino)acetamide;hydrochloride

• Inchi： 1S/C7H14N2O2.ClH/c8-7(10)5-9-6-1-3-11-4-2-6;/h6,9H,1-5H2,(H2,8,10);1H
• InChI Key： LZZFKLVUJSZYPF-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)NCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 64.4

Additional information on 2-[(Oxan-4-yl)amino]acetamide hydrochloride

Research Brief on 2-[(Oxan-4-yl)amino]acetamide Hydrochloride (CAS: 2089277-78-9): Recent Advances and Applications

2-[(Oxan-4-yl)amino]acetamide hydrochloride (CAS: 2089277-78-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The synthesis of 2-[(Oxan-4-yl)amino]acetamide hydrochloride involves a multi-step process that includes the reaction of oxan-4-amine with chloroacetyl chloride, followed by amidation and subsequent hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. Researchers have also explored its structural analogs to enhance its bioactivity and reduce potential side effects.

Pharmacological studies have demonstrated that 2-[(Oxan-4-yl)amino]acetamide hydrochloride exhibits moderate affinity for GABA_A receptors, suggesting its potential utility in the treatment of anxiety and epilepsy. Additionally, preliminary in vitro assays have shown promising antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's dual potential as both a CNS-active agent and an antimicrobial candidate.

In recent preclinical trials, 2-[(Oxan-4-yl)amino]acetamide hydrochloride was evaluated for its pharmacokinetic properties, including bioavailability, metabolism, and toxicity. The results indicated favorable oral bioavailability and a relatively safe toxicity profile, making it a viable candidate for further clinical development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies.

Looking ahead, researchers are focusing on optimizing the chemical structure of 2-[(Oxan-4-yl)amino]acetamide hydrochloride to enhance its therapeutic efficacy and reduce potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. The ongoing research holds promise for addressing unmet medical needs in both neurology and infectious disease therapeutics.